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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of Flufenamic acid-13C6. This isotopically labeled compound is a
critical tool in advanced biomedical and pharmaceutical research, particularly in
pharmacokinetic and metabolic studies.

Core Chemical Properties and Structure

Flufenamic acid-13C6 is a stable, isotopically labeled version of Flufenamic acid, a non-
steroidal anti-inflammatory drug (NSAID). The six carbon atoms on the benzoic acid ring are
replaced with carbon-13 isotopes. This labeling provides a distinct mass signature, making it an
ideal internal standard for mass spectrometry-based quantification of the parent compound.

Physicochemical Data
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Property Value Source
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Chemical Name (Trifluoromethyl)phenyllamino}  [1]
(13C6)benzoic acid

Synonyms

Flufenamic acid-(benzoic ring-
13C6)

[2]

Molecular Formula C8(13C)6H10F3NO2 [1]
Molecular Weight 287.19 g/mol [1]
CAS Number 1325559-30-5 [1]
Appearance Solid (form) [3]

Predicted Density

1.4+0.1 g/cm3

[1]

Predicted Refractive Index

1.585

[1]

Melting Point (unlabeled)

124-125 °C (resolidifies and
remelts at 134-136 °C)

[4]

Solubility (unlabeled)

Practically insoluble in water;
soluble in ethanol, chloroform,

and diethyl ether. Soluble to

100 mM in DMSO and ethanol.

[4]115]

pKa (unlabeled)

4.09

[6]

Chemical Structure

The structure of Flufenamic acid consists of a diphenylamine backbone, with a carboxylic acid

group on one phenyl ring and a trifluoromethyl group on the other. In Flufenamic acid-13C86,

the six carbons of the benzoic acid ring are 13C isotopes.

Synthesis and Characterization

While specific, detailed synthesis protocols for commercially produced Flufenamic acid-13C6

are often proprietary, the general synthesis of Flufenamic acid involves the coupling of 2-

chlorobenzoic acid and 3-(trifluoromethyl)aniline in the presence of a catalyst.[7] A laboratory-
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scale synthesis has also been described involving the coupling of nitrosobenzenes with boronic
acids.[8][9][10][11] The synthesis of the 13C6 labeled analog would require the use of a 13C6-
labeled benzoic acid precursor.

Characterization of the final product would be confirmed using standard analytical techniques:
e Mass Spectrometry (MS): To confirm the correct mass and isotopic enrichment.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR would confirm the proton
structure, while 13C NMR would definitively show the incorporation of the 13C labels in the
benzoic ring.

Biological Activity and Mechanism of Action (of the
Parent Compound)

Flufenamic acid, the unlabeled parent compound, is a non-steroidal anti-inflammatory agent
with a multi-faceted mechanism of action.[12][13] Its primary use in research involving the
13C6-labeled version is to accurately quantify the parent drug and its metabolites. The
biological activities of Flufenamic acid include:

e Cyclooxygenase (COX) Inhibition: Like other NSAIDs, it inhibits COX enzymes, which are
responsible for the synthesis of prostaglandins, key mediators of inflammation and pain.[4]
[13]

o AMP-activated Protein Kinase (AMPK) Activation: Flufenamic acid has been shown to
activate AMPK, a central regulator of cellular energy homeostasis.[12][13]

 lon Channel Modulation: It is a known modulator of several ion channels, including:

o Blocking calcium-activated chloride channels (CaCCs) and L-type Ca2+ channels.[5][12]
[13][14]

o Modulating non-selective cation channels (NSC).[12][13]

o Activating certain potassium (K+) channels and TRPC6 channels.[5][12][13][14]
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« Inhibition of TEAD-YAP-dependent processes: It binds to the TEAD2 YBD central pocket,
inhibiting TEAD function and processes such as cell migration and proliferation.[12][13]

Signaling Pathways of Flufenamic Acid

The following diagram illustrates the principal signaling pathways affected by Flufenamic acid.
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Figure 1: Key signaling pathways modulated by Flufenamic acid.

Applications in Research: Pharmacokinetic Studies

The primary application of Flufenamic acid-13C6 is as an internal standard in quantitative
bioanalytical methods, typically using liquid chromatography-mass spectrometry (LC-MS). Its
chemical properties are nearly identical to the unlabeled drug, meaning it behaves similarly
during sample extraction and chromatographic separation. However, its increased mass allows
it to be distinguished by the mass spectrometer.

Pharmacokinetic studies of Flufenamic acid have shown irregular absorption and large inter-
subject variation in plasma concentrations.[12] The use of a stable isotope-labeled internal
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standard like Flufenamic acid-13C6 is crucial for correcting for matrix effects and variability
during sample processing, thereby ensuring the accuracy and precision of the analytical
method.

Experimental Workflow: Quantitative Analysis using
LC-MS

The diagram below outlines a typical workflow for a pharmacokinetic study employing
Flufenamic acid-13C6 as an internal standard.
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Pharmacokinetic Study Workflow with Flufenamic Acid-13C6
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Figure 2: A typical experimental workflow for quantifying Flufenamic acid.
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Conclusion

Flufenamic acid-13C6 is an indispensable tool for researchers in drug metabolism and
pharmacokinetics. Its utility as an internal standard ensures the reliability of quantitative data,
which is fundamental for the accurate assessment of drug absorption, distribution, metabolism,
and excretion (ADME). The well-characterized biological activities of the parent compound
provide a rich context for these studies. This guide serves as a foundational resource for the
effective application of Flufenamic acid-13C6 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Flufenamic acid(530-78-9) 13C NMR [m.chemicalbook.com]

e 2. Flufenamic Acid | C14H10F3NO2 | CID 3371 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. dev.spectrabase.com [dev.spectrabase.com]

e 4. dev.spectrabase.com [dev.spectrabase.com]

e 5. researchgate.net [researchgate.net]

¢ 6. Tolfenamic acid-13C6 - High-Purity Reference Standard for LC-MS/MS Quantification
(CAS 1420043-61-3) [witega.de]

e 7. Preparation, Characterization and Pharmacokinetics of Tolfenamic Acid-Loaded Solid Lipid
Nanoparticles - PMC [pmc.ncbi.nim.nih.gov]

e 8. CN1293186A - Process for preparing flufenamic acid - Google Patents
[patents.google.com]

¢ 9. Determination of diclofenac sodium, flufenamic acid, indomethacin and ketoprofen by LC-
APCI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 10. Synthesis of Flufenamic Acid: An Organic Chemistry Lab Sequence Using Boronic Acids
and Nitrosoarenes under Transition-Metal-Free Conditions - Dialnet [dialnet.unirioja.es]

¢ 11. medchemexpress.com [medchemexpress.com]

e 12. Pharmacokinetics of flufenamic acid in man - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15618089/docs?utm_src=pdf-body#flufenamic-acid-13c6-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15618089/docs?utm_src=pdf-body#flufenamic-acid-13c6-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15618089?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/SpectrumEN_530-78-9_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Flufenamic-Acid
https://dev.spectrabase.com/spectrum/IBVkMgwPNuK
https://dev.spectrabase.com/spectrum/1JzDFydsYz9
https://www.researchgate.net/publication/333830723_Synthesis_of_Flufenamic_Acid_An_Organic_Chemistry_Lab_Sequence_Using_Boronic_Acids_and_Nitrosoarenes_under_Transition-Metal-Free_Conditions
https://witega.de/product/tolfenamic-acid-13c6/
https://witega.de/product/tolfenamic-acid-13c6/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9503184/
https://patents.google.com/patent/CN1293186A/en
https://patents.google.com/patent/CN1293186A/en
https://pubmed.ncbi.nlm.nih.gov/11272315/
https://pubmed.ncbi.nlm.nih.gov/11272315/
https://dialnet.unirioja.es/servlet/articulo?codigo=7030101
https://dialnet.unirioja.es/servlet/articulo?codigo=7030101
https://www.medchemexpress.com/Flufenamic-acid.html
https://pubmed.ncbi.nlm.nih.gov/3583467/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 13. researchgate.net [researchgate.net]

e 14. ERIC - EJ1224944 - Synthesis of Flufenamic Acid: An Organic Chemistry Lab Sequence
Using Boronic Acids and Nitrosoarenes under Transition-Metal-Free Conditions, Journal of
Chemical Education, 2019-Aug [eric.ed.gov]

e To cite this document: BenchChem. [Flufenamic Acid-13C6: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618089/docs#flufenamic-acid-13c6-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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